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Frequently Asked Questions (FAQS)

¢ Q1: What is the primary purpose of a lot checking protocol for FTS?

o Al: The protocol is designed for quality assurance. It assesses whether different brands and
lots of fentanyl test strips perform adequately for drug checking applications, helping to identify

ineffective products, provide feedback to manufacturers, and ensure reliable results for harm
reduction purposes [1].

¢ Q2: What are the critical performance characteristics for FTS in drug checking?

o A2: Key characteristics include [1]:
= Sensitivity: The ability to detect fentanyl at a concentration of 200 ng/mL in deionized
water.
= Specificity: The strip should not give false positives for water or for common cutting
agents at relevant concentrations.
= Usability: Packaging must protect the strips for field use, and instructions must be
suitable for drug checking (not just urinalysis).

¢ Q3: Which substances are known potential interferences that should be tested?

o A3: The protocol suggests testing for false positives with several legal and illicit substances.
The recommended list includes [1]:
= Diphenhydramine HCI
= Procaine HCI
= Lidocaine HCI
= Levamisole HCI
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= Methadone HCI
= Methamphetamine HCI
= MDMA HCI

Troubleshooting Guide: Common FTS Performance

Issues
Problem Possible Cause Recommended Action
False Negative (fentanyl FTS lot lacks sensitivity; incorrect Verify performance with 200
not detected when sample preparation. ng/mL fentanyl standard [1].
present)
False Positive (fentanyl Interference from cutting agents; Test suspected substance alone
detected when absent) damaged or faulty test strip. for interference [1].
Weak or unreadable Strip degradation due to improper Check packaging integrity (e.g.,
control/test lines packaging/storage; product defect. sealed foil with desiccant) [1].

Experimental Protocol: FTS Lot Checking

The following workflow outlines the key steps for implementing a standardized FTS lot checking protocol

[1].
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(Start FTS Lot Chec@

Document Testing Info:

- Tester details & affiliation

- FTS brand, lot #, expiration
- Supply chain info

Assess Packaging & Instructions:
- Sealed foil packet with desiccant?

- Clear directions for drug checking?

Test Sensitivity:
Run 5 strips with
200 ng/mL fentanyl standard

show positive result?
ang control line, no test line)

Test Specificity:
Run 5 strips with
DI water (negative control)

show negative result?
ible control AND test lines)
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Workflow for FTS Lot Performance Evaluation

Optional: Test Interferences
Run strips with common cutting agents
(start at 2.0 mg/mL)

Record & Upload Results:

Lab notes, photographs, scores

Lot Suitable for Use

Detailed Methodology

Lot Not Suitable for Use

The table below details the test solutions and procedures referenced in the workflow [1].

Test Tvpe Target Analyte / Concentration / Expected Result (for a
P Substance Procedure passing lot)
Sensitivity Fentanyl free base in DI 200 ng/mL Positive: Strong control
water line, no visible test line

(5/5 strips)

Specificity Deionized (DI) water only N/A Negative: Easily visible
control and test lines
(5/5 strips)

Interference Common cutting agents Start at 2.0 mg/mL. If false ~ Negative: No false

(Optional) (e.g., Diphenhydramine, positive, test at 0.7 mg/mL  positive results at

Lidocaine)

and 0.2 mg/mL.

relevant concentrations.
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Required Equipment & Safety [1]:

¢ Equipment: Analytical balance (0.1 mg precision), adjustable-volume pipettes (2-20 puL and 100-1000
pL), timer, camera.
e Materials: Fentanyl standard (free base), potential interferents, Eppendorf tubes, clean paper towels.

o Safety & Compliance: Adhere to local regulations for handling controlled substances. Partner with
licensed academic or forensic labs if necessary. Establish site-specific safety and disposal

procedures.

Key Quantitative Benchmarks

For easy comparison, the performance benchmarks identified in the search results are summarized below.

Optimal or Benchmark

Parameter Note /| Reference Condition

Value
Fentanyl 200 ng/mL Detection limit in deionized water [1]
Sensitivity

Interference Test
Conc.

Sample Prep
(Powder)

2.0 mg/mL, 0.7 mg/mL, 0.2
mg/mL

0.7 - 2.0 mg/mL

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

Starting and subsequent concentrations for
interference testing [1]

Nominal concentration of bulk drug in water for
testing [1]
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transformation-during-fts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
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